Cas no 2138232-37-6 (Ethanol, 2-[[(2,3-dihydro-5-methyl-1,4-benzodioxin-6-yl)methyl]amino]-)

• Product Name: Ethanol, 2-[[(2,3-dihydro-5-methyl-1,4-benzodioxin-6-yl)methyl]amino]-
• CAS No: 2138232-37-6
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 5300196
• Update Time: 2025-07-15

Ethanol, 2-[[(2,3-dihydro-5-methyl-1,4-benzodioxin-6-yl)methyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[[(2,3-dihydro-5-methyl-1,4-benzodioxin-6-yl)methyl]amino]-

• Inchi： 1S/C12H17NO3/c1-9-10(8-13-4-5-14)2-3-11-12(9)16-7-6-15-11/h2-3,13-14H,4-8H2,1H3
• InChI Key： QWLTUUTXCPWTAD-UHFFFAOYSA-N
• SMILES： C(O)CNCC1=CC=C2OCCOC2=C1C

Additional information on Ethanol, 2-[[(2,3-dihydro-5-methyl-1,4-benzodioxin-6-yl)methyl]amino]-

Ethanol, 2-[[(2,3-dihydro-5-methyl-1,4-benzodioxin-6-yl)methyl]amino]-: A Comprehensive Overview of its Chemical Properties and Emerging Applications

Ethanol, 2-[[(2,3-dihydro-5-methyl-1,4-benzodioxin-6-yl)methyl]amino]-, is a complex organic compound with the CAS number 2138232-37-6. This compound has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural features and potential applications. The molecule consists of a benzodioxin core substituted with an amino group at the 6-position, which is further linked to a methylamino moiety. This intricate structure not only makes it a subject of interest for synthetic chemists but also opens up possibilities for various biological and chemical interactions.

The benzodioxin moiety, also known as a tetrahydro-beta-carboline scaffold, is well-documented for its pharmacological properties. Compounds containing this structural motif have been explored for their potential in treating neurological disorders, pain management, and even as intermediates in the synthesis of more complex pharmaceuticals. The presence of the 2-[[(2,3-dihydro-5-methyl-1,4-benzodioxin-6-yl)methyl]amino]- group adds an additional layer of complexity, suggesting possible interactions with biological targets that are not typically observed with simpler benzodioxin derivatives.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the unique properties of heterocyclic compounds. Ethanol, 2-[[(2,3-dihydro-5-methyl-1,4-benzodioxin-6-yl)methyl]amino]-, fits into this category as it combines the established pharmacophore of the benzodioxin scaffold with an amino group that can engage in hydrogen bonding and other forms of molecular recognition. This combination has led to its investigation as a potential lead compound in drug discovery efforts aimed at targeting specific enzymes or receptors involved in various diseases.

One of the most promising areas of research involving this compound is its potential application in treating neurological disorders. The benzodioxin core is known to interact with certain neurotransmitter systems, particularly those involving serotonin and dopamine. The additional amino group in Ethanol, 2-[[(2,3-dihydro-5-methyl-1,4-benzodioxin-6-yl)methyl]amino]-, could enhance binding affinity or selectivity for these targets. Preliminary studies have suggested that derivatives of this compound may exhibit properties similar to those of known psychoactive substances without the associated side effects, making them attractive candidates for further development.

The synthesis of Ethanol, 2-[[(2,3-dihydro-5-methyl-1,4-benzodioxin-6-yl)methyl]amino]- presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to construct such molecules with increasing efficiency and precision. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been particularly useful in assembling the various functional groups present in this compound. These synthetic strategies not only facilitate the production of Ethanol, 2-[[(2,3-dihydro-5-methyl-1,4-benzodioxin-6-yl)methyl]amino]- but also provide valuable insights into the development of related compounds.

The chemical properties of Ethanol, 2-[[(2,3-dihydro-5-methyl-1,4-benzodioxin-6-yl)methyl]amino]- have been extensively studied to understand how they influence its biological activity. Spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to elucidate its molecular structure and dynamics. Additionally, computational methods like molecular modeling and density functional theory (DFT) calculations have helped researchers predict how this compound might interact with biological targets at the atomic level.

One area where this compound shows particular promise is in the development of new antipsychotic agents. The benzodioxin scaffold is known to modulate serotonin receptor activity, which is crucial for managing symptoms associated with psychotic disorders. By incorporating an amino group that can interact with additional binding sites on these receptors or other neurotransmitter systems, Ethanol, 2-[[(2,3-dihydro-5-methyl-1,4-benzodioxin-6-yl)methyl]amino]- could offer a more balanced therapeutic profile compared to existing treatments.

Furthermore，the potential applications of Ethanol，[[(cas no2138232-376)]] extend beyond pharmaceuticals into other areas such as agrochemicals and material science。The unique structural features of this compound make it a versatile building block for synthesizing more complex molecules that could serve as intermediates in various industrial processes。For instance，derivatives of Ethanol，[[(cas no2138232-376)]] could be explored for their ability to act as catalysts or stabilizers in chemical reactions，improving efficiency and yield in large-scale manufacturing。

The environmental impact of Ethanol，[[(cas no2138232-376)]] is also an important consideration。As research continues，efforts are being made to develop sustainable synthetic routes that minimize waste and reduce energy consumption。Green chemistry principles are being applied to optimize production processes，ensuring that this compound can be manufactured responsibly while maintaining high standards of quality and purity。

In conclusion，Ethanol，[[(cas no2138232-376)]] represents a fascinating subject of study with significant potential across multiple disciplines。Its complex structure，unique chemical properties，and promising biological activities make it a valuable asset in both academic research and industrial applications。As our understanding of this compound grows，so too will its utility in addressing some of the most pressing challenges facing modern society。